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matteuorienate A matteuorienate A
Brand Name: Vulcanchem
CAS No.: 161161-68-8
VCID: VC0061898
InChI: InChI=1S/C30H36O14/c1-13-23(35)22-17(31)9-18(15-5-7-16(40-4)8-6-15)42-28(22)14(2)27(13)44-29-26(38)25(37)24(36)19(43-29)12-41-21(34)11-30(3,39)10-20(32)33/h5-8,18-19,24-26,29,35-39H,9-12H2,1-4H3,(H,32,33)/t18-,19+,24+,25-,26+,29-,30?/m0/s1
SMILES: CC1=C(C2=C(C(=C1OC3C(C(C(C(O3)COC(=O)CC(C)(CC(=O)O)O)O)O)O)C)OC(CC2=O)C4=CC=C(C=C4)OC)O
Molecular Formula: C30H36O14
Molecular Weight: 620.6 g/mol

matteuorienate A

CAS No.: 161161-68-8

Main Products

VCID: VC0061898

Molecular Formula: C30H36O14

Molecular Weight: 620.6 g/mol

matteuorienate A - 161161-68-8

CAS No. 161161-68-8
Product Name matteuorienate A
Molecular Formula C30H36O14
Molecular Weight 620.6 g/mol
IUPAC Name 3-hydroxy-3-methyl-5-oxo-5-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(2S)-5-hydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-4-oxo-2,3-dihydrochromen-7-yl]oxy]oxan-2-yl]methoxy]pentanoic acid
Standard InChI InChI=1S/C30H36O14/c1-13-23(35)22-17(31)9-18(15-5-7-16(40-4)8-6-15)42-28(22)14(2)27(13)44-29-26(38)25(37)24(36)19(43-29)12-41-21(34)11-30(3,39)10-20(32)33/h5-8,18-19,24-26,29,35-39H,9-12H2,1-4H3,(H,32,33)/t18-,19+,24+,25-,26+,29-,30?/m0/s1
Standard InChIKey SMLRKPPCBXFZQW-SKAYDIONSA-N
Isomeric SMILES CC1=C(C2=C(C(=C1O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)CC(C)(CC(=O)O)O)O)O)O)C)O[C@@H](CC2=O)C4=CC=C(C=C4)OC)O
SMILES CC1=C(C2=C(C(=C1OC3C(C(C(C(O3)COC(=O)CC(C)(CC(=O)O)O)O)O)O)C)OC(CC2=O)C4=CC=C(C=C4)OC)O
Canonical SMILES CC1=C(C2=C(C(=C1OC3C(C(C(C(O3)COC(=O)CC(C)(CC(=O)O)O)O)O)O)C)OC(CC2=O)C4=CC=C(C=C4)OC)O
Synonyms 6''-O-dicrotalyl-7-O-glucopyranosylmatteucinol
matteuorienate A
PubChem Compound 190958
Last Modified Nov 11 2021
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